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Compound of Interest

3-Chloro-4-(3-
Compound Name:
fluorobenzyloxy)aniline

Cat. No.: B131394

CAS Number: 202197-26-0

This technical guide provides a comprehensive overview of 3-Chloro-4-(3-
fluorobenzyloxy)aniline, a critical intermediate in pharmaceutical synthesis. It is intended for
researchers, scientists, and professionals involved in drug discovery and development. This
document details the compound's properties, synthesis, and its pivotal role in the creation of
targeted cancer therapies.

Compound Overview

3-Chloro-4-(3-fluorobenzyloxy)aniline is a highly functionalized synthetic organic compound.
[1][2][3] Its molecular structure incorporates a chlorinated aniline ring ether-linked to a
fluorinated benzyl group.[1] This specific arrangement of functional groups makes it a valuable
building block, particularly in the synthesis of kinase inhibitors.[1] The primary application of this
compound is as a key intermediate in the manufacture of Lapatinib, a dual tyrosine kinase
inhibitor used in the treatment of HER2-positive breast cancer.[4][5][6][7]

Physicochemical Properties

The physical and chemical properties of 3-Chloro-4-(3-fluorobenzyloxy)aniline are
summarized in the table below.
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Property Value Reference
CAS Number 202197-26-0 [1][4][5]116]
Molecular Formula C13H11CIFNO (11041071
Molecular Weight 251.68 g/mol [4107]
White to tan solid/powder to
Appearance [L1[41517]
crystal.[1][4][51[7]
Melting Point 78.0t0 82.0 °C [4117]

Boiling Point (Predicted)

387.9+32.0°C

[417]

Density (Predicted) 1.306 + 0.06 g/cm3 [4107]

pKa (Predicted) 3.98+0.10 [11[7]
N Slightly soluble in Acetonitrile,

Solubility [4][7]

DMSO, and Methanol.[4][7]

Storage Temperature

Room temperature, in a dark
place under an inert
atmosphere.[1][4][7]

[1]141[7]

Synthesis and Experimental Protocols

The synthesis of 3-Chloro-4-(3-fluorobenzyloxy)aniline is typically achieved through a two-

step process starting from 2-chloro-4-nitrophenol and 3-fluorobenzyl chloride.[8][9] The general

workflow involves a Williamson ether synthesis followed by the reduction of the nitro group.[9]
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Step 1: Williamson Ether Synthesis

2-Chloro-4-nitrophenol 3-Fluorobenzyl chloride

K2CO3, DMF

3-Chloro-4-(3-fluorobenzyloxy)nitrobenzene

Fe/NHA4CI, Ethanol/Water

Step 2: Nitro Gvroup Reduction

3-Chloro-4-(3-fluorobenzyloxy)aniline

Click to download full resolution via product page

General synthetic workflow for 3-Chloro-4-(3-fluorobenzyloxy)aniline.

Detailed Experimental Protocol: Reduction of 3-Chloro-
4-(3-fluorobenzyloxy)nitrobenzene

This protocol details the reduction of the nitro intermediate to the final aniline product.
Materials:

e 3-Chloro-4-(3-fluorobenzyloxy)nitrobenzene (35.6 g)

Iron powder (70 mesh, 21.2 g)

Ammonium chloride (60.9 g)

Ethanol (506 mL)

Water (128 mL)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b131394?utm_src=pdf-body-img
https://www.benchchem.com/product/b131394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ Dichloromethane

e Anhydrous sodium sulfate

e 1L Reactor

Procedure:

Combine 3-Chloro-4-(3-fluorobenzyloxy)nitrobenzene, iron powder, and ammonium chloride
in the 1 L reactor.[4][6]

e Add the solvent mixture of ethanol and water to the reactor.[4][6]

e Heat the mixture to reflux and maintain for 2 hours.[4][6]

 After the reaction is complete, cool the mixture to 20-25 °C.[6]

» Remove the insoluble iron oxides by vacuum filtration through Celite, and wash the solid
residue with ethanol.[6][8]

o Combine the filtrates and remove the solvent by evaporation, resulting in a moist orange
solid.[4][6]

» Dissolve the solid in dichloromethane and filter to remove any remaining inorganic salts.[4][6]

o Transfer the filtrate to a separatory funnel to separate the organic phase from any aqueous
residue.[4][6]

» Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to
yield 3-Chloro-4-(3-fluorobenzyloxy)aniline.[4][6][8]

Results:

e Yield: 30.8 g (96%)[4][6]

e Purity (by HPLC): 99.67%][4][6]
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Application in Drug Development: Synthesis of
Lapatinib

3-Chloro-4-(3-fluorobenzyloxy)aniline is a crucial building block in the synthesis of Lapatinib.
[4][5][7] Lapatinib is a potent and selective dual inhibitor of the tyrosine kinase activity
associated with Epidermal Growth Factor Receptor (EGFR, HER1) and Human Epidermal
Growth Factor Receptor 2 (HERZ2, ErbB-2).[7][8] Overexpression of these receptors is a key
factor in the development of certain types of breast cancer.[7]

The aniline functional group of 3-Chloro-4-(3-fluorobenzyloxy)aniline allows for its coupling
with a substituted quinazoline moiety, forming the core structure of Lapatinib.[8][9]

Signaling Pathway Inhibition by Lapatinib

Lapatinib functions by binding to the intracellular ATP-binding site of the EGFR and HER2
tyrosine kinases, preventing their auto-phosphorylation and the subsequent activation of
downstream signaling pathways. This blockade inhibits cellular processes such as proliferation,
survival, and angiogenesis.
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Simplified signaling pathway inhibition by Lapatinib.

Safety and Handling

3-Chloro-4-(3-fluorobenzyloxy)aniline should be handled with care. While comprehensive
toxicity data is limited, it is considered to have moderate acute toxicity based on its structural
similarity to other aromatic amines.[1] Potential hazards include skin and eye irritation,
respiratory irritation, and possible skin sensitization upon prolonged or repeated exposure.[1] It
is recommended to handle this compound in a well-ventilated area, using appropriate personal
protective equipment (PPE).

Storage: Store in a cool, dark place under an inert atmosphere to maintain its stability and
purity.[1][4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b131394?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/3-chloro-4-3-fluorobenzyloxy-a-dic150350.html
https://www.chemimpex.com/fr/products/45948
https://www.benchchem.com/product/b131394
https://m.chemicalbook.com/ProductChemicalPropertiesCB61456989_EN.htm
https://www.pharmaffiliates.com/en/202197-26-0-3-chloro-4-3-fluorobenzyloxy-aniline-pa390051002.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61456989.htm
https://www.echemi.com/produce/pr2203221055-3-chloro-4-3-fluorobenzyloxyaniline.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthetic_Use_of_3_Chloro_4_fluoroaniline.pdf
https://www.benchchem.com/pdf/The_Pivotal_Role_of_3_Chloro_4_fluoroaniline_in_the_Synthesis_of_Lapatinib_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b131394#3-chloro-4-3-fluorobenzyloxy-aniline-cas-number
https://www.benchchem.com/product/b131394#3-chloro-4-3-fluorobenzyloxy-aniline-cas-number
https://www.benchchem.com/product/b131394#3-chloro-4-3-fluorobenzyloxy-aniline-cas-number
https://www.benchchem.com/product/b131394#3-chloro-4-3-fluorobenzyloxy-aniline-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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